(E)-4-(tert-butyl)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-tert-butyl-N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H24N2O2S/c1-6-25-16-11-12-17-18(13-16)26-20(23(17)5)22-19(24)14-7-9-15(10-8-14)21(2,3)4/h7-13H,6H2,1-5H3
• InChI Key: OJKGERKDFIVRER-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C(C)(C)C)S2)C
• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the molecule. The presence of the benzamide and thiazole groups suggests that the compound may have aromatic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the amide group might undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The thiazole group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility might be affected by the polarity of the functional groups. Its melting and boiling points might be influenced by the size and shape of the molecule, as well as by the types of intermolecular forces present.

Scientific Research Applications

Chemical Transformations and Synthesis

• The tert-butyl group in this compound plays a crucial role in chemical transformations. Researchers have explored its use as a building block for the synthesis of other organic molecules. .

Organic Light-Emitting Diodes (OLEDs)

• Recent research has explored the use of tert-butyl-substituted compounds in OLEDs. For instance, derivatives of this compound have been investigated as non-doped thermally activated delayed fluorescence (TADF) emitters. .

Natural Product Precursors

• The compound’s structure resembles key fragments found in biologically active natural products. Researchers have used it as a precursor in the synthesis of molecules like Indiacen A and Indiacen B. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its specific biological target. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and the other reactants present.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve studying its reactivity under various conditions, investigating its potential uses in chemical reactions or as a drug, and determining its physical and chemical properties in more detail.